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Compound of Interest

Compound Name: Dasatinib hydrochloride

Cat. No.: B3010476 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung Dasatinib, ein potenter Multi-Tyrosinkinase-Inhibitor, hemmt eine Reihe von

Kinasen, die an der onkogenen Signalübertragung beteiligt sind.[1][2] Es ist für die Behandlung

von chronischer myeloischer Leukämie (CML) und Philadelphia-Chromosom-positiver akuter

lymphoblastischer Leukämie (Ph+ ALL) zugelassen.[1][2][3] Die Quantifizierung der

zytotoxischen und zytostatischen Effekte von Dasatinib auf Krebszellen in vitro ist ein

entscheidender Schritt in der präklinischen Forschung. Der MTT-Assay (3-(4,5-Dimethylthiazol-

2-yl)-2,5-diphenyltetrazoliumbromid) ist eine weit verbreitete kolorimetrische Methode zur

Bestimmung der Zellviabilität, die auf der Reduktion von MTT durch mitochondriale

Dehydrogenasen in lebenden Zellen zu einem violetten Formazan-Produkt basiert.[4] Diese

Application Note beschreibt ein detailliertes Protokoll zur Durchführung eines

Zellviabilitätsassays mit Dasatinib-Hydrochlorid unter Verwendung der MTT-Methode.

Wirkmechanismus von Dasatinib Dasatinib übt seine Wirkung durch die Hemmung mehrerer

wichtiger Tyrosinkinasen aus.[1][5] Primär zielt es auf die BCR-ABL-Kinase ab, das

Fusionsprotein, das für CML charakteristisch ist.[3][5] Darüber hinaus hemmt es die Kinasen

der SRC-Familie (SRC, LCK, YES, FYN), c-KIT, EPHA2 und den Blutplättchen-

Wachstumsfaktor-Rezeptor (PDGFRβ).[1][5][6] Die Blockade dieser Signalwege unterbricht die

nachgeschalteten Signalkaskaden, die Zellproliferation, Überleben, Adhäsion und Invasion

steuern, was letztendlich zur Apoptose und zur Hemmung des Tumorwachstums führt.
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Abbildung 1: Vereinfachter Signalweg, der die Hemmung von Onkogenen Kinasen durch

Dasatinib darstellt.

Experimentelles Protokoll: MTT-Assay zur
Zellviabilität
Dieses Protokoll beschreibt die Schritte zur Bestimmung der zytotoxischen Wirkung von

Dasatinib auf adhärente Krebszelllinien.

Benötigte Materialien:

Dasatinib-Hydrochlorid

Geeignete Krebszelllinie (z. B. MCF-7, HTLA-230, A549)
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Zellkulturmedium (z. B. DMEM oder RPMI-1640), supplementiert mit 10 % fötalem

Kälberserum (FCS) und 1 % Penicillin/Streptomycin

Dimethylsulfoxid (DMSO)

MTT-Reagenz (5 mg/ml in phosphatgepufferter Salzlösung (PBS))

PBS

Trypsin-EDTA

96-Well-Zellkulturplatten

Mehrkanalpipetten und sterile Spitzen

Inkubator (37 °C, 5 % CO₂)

Mikroplatten-Lesegerät (Spektrophotometer)

Protokollschritte:

Vorbereitung der Dasatinib-Stammlösung:

Lösen Sie Dasatinib-Hydrochlorid in DMSO zu einer hohen Konzentration (z. B. 10 mM)

auf, um eine Stammlösung herzustellen.

Aliquoten Sie die Stammlösung und lagern Sie sie bei -20 °C. Vermeiden Sie wiederholte

Einfrier-Auftau-Zyklen.

Zellkultur und Aussaat:

Kultivieren Sie die Zellen in einem geeigneten Kulturmedium bis zu einer Konfluenz von

70-80 %.

Trypsinieren Sie die Zellen, resuspendieren Sie sie in frischem Medium und bestimmen

Sie die Zellzahl mit einem Hämozytometer oder einem automatisierten Zellzähler.
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Säen Sie die Zellen in einer Dichte von 5.000–10.000 Zellen pro Well in 100 µl Medium in

eine 96-Well-Platte aus.

Inkubieren Sie die Platte für 18-24 Stunden bei 37 °C und 5 % CO₂, damit die Zellen

anhaften können.[7]

Behandlung mit Dasatinib:

Bereiten Sie eine Reihe von Verdünnungen von Dasatinib in serumfreiem Medium aus der

Stammlösung vor. Typische Konzentrationen reichen von nanomolar bis mikromolar (z. B.

1 nM bis 10 µM).[7][8] Fügen Sie eine reine Lösungsmittelkontrolle (DMSO) hinzu, deren

Konzentration der höchsten verwendeten Dasatinib-Konzentration entspricht.

Entfernen Sie das Medium aus den Wells und fügen Sie 100 µl der vorbereiteten

Dasatinib-Verdünnungen (oder der Lösungsmittelkontrolle) zu den entsprechenden Wells

hinzu. Fügen Sie auch Wells mit unbehandelten Kontrollzellen (nur Medium) hinzu.

Führen Sie jede Behandlung in Triplikaten oder Quadruplikaten durch.

Inkubation:

Inkubieren Sie die Platte für eine festgelegte Dauer (z. B. 24, 48 oder 72 Stunden) bei 37

°C und 5 % CO₂.[7][9] Die Inkubationszeit hängt von der Zelllinie und den Zielen des

Experiments ab.

MTT-Assay:

Fügen Sie nach der Inkubation 10 µl der MTT-Lösung (5 mg/ml) zu jedem Well hinzu.

Inkubieren Sie die Platte für weitere 2-4 Stunden bei 37 °C. Während dieser Zeit

reduzieren lebensfähige Zellen das gelbe MTT zu violetten Formazan-Kristallen.

Entfernen Sie das Medium vorsichtig.

Fügen Sie 100 µl DMSO (oder eine andere geeignete Lösung wie 4 mM HCl, 0,1 % NP40

in Isopropanol) zu jedem Well hinzu, um die Formazan-Kristalle aufzulösen.
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Schütteln Sie die Platte vorsichtig für 5-10 Minuten, um eine vollständige Auflösung zu

gewährleisten.

Datenerfassung und -analyse:

Messen Sie die Extinktion bei einer Wellenlänge von 570 nm mit einem Mikroplatten-

Lesegerät. Eine Referenzwellenlänge von 630 nm kann zur Korrektur von

Hintergrundsignalen verwendet werden.

Berechnen Sie die prozentuale Zellviabilität mit der folgenden Formel:

Prozentuale Viabilität = [(Extinktion der behandelten Probe - Extinktion des Leerwerts) /

(Extinktion der unbehandelten Kontrolle - Extinktion des Leerwerts)] x 100

Erstellen Sie eine Dosis-Wirkungs-Kurve, indem Sie die prozentuale Viabilität gegen die

logarithmische Konzentration von Dasatinib auftragen.

Bestimmen Sie den IC50-Wert (die Konzentration, bei der 50 % des Zellwachstums

gehemmt werden) aus der Kurve mithilfe einer nichtlinearen Regressionsanalyse.
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Abbildung 2: Experimenteller Arbeitsablauf für den Dasatinib-Zellviabilitätsassay mittels MTT.
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Datenpräsentation: IC50-Werte von Dasatinib
Die Empfindlichkeit gegenüber Dasatinib variiert erheblich zwischen verschiedenen

Krebszelllinien. Die folgende Tabelle fasst die IC50-Werte (halbmaximale Hemmkonzentration)

für Dasatinib in einer Auswahl von Zelllinien zusammen, wie sie in der Literatur berichtet

werden.

Zelllinie Krebstyp IC50-Wert (ungefähr)

HTLA-230 Neuroblastom < 100 nM

SY5Y Neuroblastom 92 nM

MCF-7 Brustkrebs 1.6 µM

MDA-MB-231 Brustkrebs 6.1 µM

4T1 Brustkrebs 14 nM

ORL-48 Mundhöhlenkarzinom 50 nM

ORL-204 Mundhöhlenkarzinom 250 nM

Ba/F3 (wt Bcr-Abl) Leukämie-Modell < 1 nM

C643 Schilddrüsenkrebs ~20-50 nM

K1 Schilddrüsenkrebs > 1 µM

Hinweis: Die IC50-Werte können je nach experimentellen Bedingungen wie Inkubationszeit und

verwendetem Assay variieren. Die Daten stammen aus verschiedenen Studien.[7][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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